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molecular formula C10H9ClN2O2 B1288904 Ethyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate CAS No. 287384-84-3

Ethyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

Cat. No. B1288904
CAS RN: 287384-84-3
M. Wt: 224.64 g/mol
InChI Key: DLOFYLZHQBTQQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06800627B1

Procedure details

To a stirred solution of ethyl 7-azaindole-2-carboxylate-7-oxide (1.32 g, 6.4 mmol) and hexamethyldisilazane (1.4 mL, 6.6 mmol) in THF (30 mL) at 0° C. was added dropwise over 30 min a solution of methyl chloroformate (12 mL, 15.5 mmol) in THF (5 mL). The mixture was warmed to room temperature, stirred for 2 h and partitioned between ether (50 mL) and water (50 mL). The aqueous layer was extracted with ether (30 mL). The combined organic extracts were washed (water, brine), dried (sodium sulfate) and purified by column chromatography [SiO2; heptane—ether (3:1)1 to give ethyl 6-chloro-7-azaindole-2-carboxylate as a white solid (0.38 g, 26%). mp 144-145° C. Found: C, 53.69; H, 4.05; N, 12.39%. C10H9N2ClO2 requires: C, 53.47; H, 4.04; N, 12.46%.
Name
ethyl 7-azaindole-2-carboxylate-7-oxide
Quantity
1.32 g
Type
reactant
Reaction Step One
Name
hexamethyldisilazane
Quantity
1.4 mL
Type
reactant
Reaction Step One
Name
methyl chloroformate
Quantity
12 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
30 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
5 mL
Type
solvent
Reaction Step One
[Compound]
Name
heptane—ether
Name
ethyl 6-chloro-7-azaindole-2-carboxylate
Yield
26%

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][N+:8]=2[O-])[CH:3]=[C:2]1[C:11]([O:13][CH2:14][CH3:15])=[O:12].C[Si](C)(C)N[Si](C)(C)C.[Cl:25]C(OC)=O>C1COCC1>[Cl:25][C:7]1[N:8]=[C:9]2[C:4]([CH:3]=[C:2]([C:11]([O:13][CH2:14][CH3:15])=[O:12])[NH:1]2)=[CH:5][CH:6]=1

Inputs

Step One
Name
ethyl 7-azaindole-2-carboxylate-7-oxide
Quantity
1.32 g
Type
reactant
Smiles
N1C(=CC2=CC=C[N+](=C12)[O-])C(=O)OCC
Name
hexamethyldisilazane
Quantity
1.4 mL
Type
reactant
Smiles
C[Si](N[Si](C)(C)C)(C)C
Name
methyl chloroformate
Quantity
12 mL
Type
reactant
Smiles
ClC(=O)OC
Name
THF
Quantity
30 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
5 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
partitioned between ether (50 mL) and water (50 mL)
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with ether (30 mL)
WASH
Type
WASH
Details
The combined organic extracts were washed (water, brine)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (sodium sulfate)
CUSTOM
Type
CUSTOM
Details
purified by column chromatography [SiO2

Outcomes

Product
Details
Reaction Time
 2 h
[Compound]
Name
heptane—ether
Type
product
Smiles
Name
ethyl 6-chloro-7-azaindole-2-carboxylate
Type
product
Smiles
ClC1=CC=C2C=C(NC2=N1)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 0.38 g
YIELD: PERCENTYIELD 26%
YIELD: CALCULATEDPERCENTYIELD 26.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.